Methyl acetoacetate
Methyl acetoacetate
Methyl acetoacetate appears as a clear colorless liquid. Flash point 158 °F. Denser than water and slightly soluble in water. Vapors heavier than air.
Methylacetoacetic acid is an oxo carboxylic acid.
Methylacetoacetic acid is an oxo carboxylic acid.
Brand Name:
Vulcanchem
CAS No.:
105-45-3
VCID:
VC20846409
InChI:
InChI=1S/C5H8O3/c1-4(6)3-5(7)8-2/h3H2,1-2H3
SMILES:
CC(=O)CC(=O)OC
Molecular Formula:
C5H8O3
Molecular Weight:
116.11 g/mol
Methyl acetoacetate
CAS No.: 105-45-3
Cat. No.: VC20846409
Molecular Formula: C5H8O3
Molecular Weight: 116.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl acetoacetate appears as a clear colorless liquid. Flash point 158 °F. Denser than water and slightly soluble in water. Vapors heavier than air. Methylacetoacetic acid is an oxo carboxylic acid. |
|---|---|
| CAS No. | 105-45-3 |
| Molecular Formula | C5H8O3 |
| Molecular Weight | 116.11 g/mol |
| IUPAC Name | methyl 3-oxobutanoate |
| Standard InChI | InChI=1S/C5H8O3/c1-4(6)3-5(7)8-2/h3H2,1-2H3 |
| Standard InChI Key | WRQNANDWMGAFTP-UHFFFAOYSA-N |
| SMILES | CC(=O)CC(=O)OC |
| Canonical SMILES | CC(=O)CC(=O)OC |
| Boiling Point | 336 to 338 °F at 760 mmHg (USCG, 1999) 171.7 °C 169.00 °C. @ 760.00 mm Hg |
| Colorform | Colorless liquid |
| Flash Point | 158 °F (USCG, 1999) 170 °F (77 °C) (open cup) 77 °C c.c. |
| Melting Point | -112 °F (USCG, 1999) -80 °C -27 °C |
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